3-(Bromomethyl)-5-chlorobenzo[b]thiophene

• IUPAC Name: 3-(bromomethyl)-5-chloro-1-benzothiophene
• InChI: InChI=1S/C9H6BrClS/c10-4-6-5-12-9-2-1-7(11)3-8(6)9/h1-3,5H,4H2
• InChI Key: FKQSFVITUNJLCY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)C(=CS2)CBr
• Molecular Formula: C9H6BrClS
• DSSTOX Substance ID: DTXSID90381577
• Molecular Weight: 261.57 g/mol
• CAS RN: 1198-51-2

Description

3-(Bromomethyl)-5-chlorobenzo[b]thiophene is a heterocyclic aromatic compound belonging to the thiophene family. It is a colorless solid that is soluble in organic solvents and is used as a precursor to other organosulfur compounds. This compound has been studied for its potential applications in the fields of chemistry, toxicology, and pharmacology.

Scientific Research Applications

• Organic Synthesis :

  • 3-Bromomethyl-7-chlorobenzo[b]thiophen is a precursor for a variety of compounds. It's used to synthesize related amino-, guanidino-, and ureido-compounds, indicating its utility in creating a broad range of chemicals for further research or application (Chapman, Clarke, & Manolis, 1972).
  • The compound is involved in the efficient synthesis of 2-Ethyl-7-chloro-4-methylthieno[4,3,2-e,f][3]benzazepine (SK&F 106686), an angiotension II antagonist, showcasing its potential in creating medically relevant molecules (Pridgen, Huang, Mills, Shilcrat, & Tickner, 1998).

• Pharmacological Potential :

  • It's been converted into various pharmacologically active derivatives. For instance, bromomethyl compounds of benzo[b]thiophen derivatives have been treated with thiourea or substituted thioureas to produce a number of substituted thiouronium bromides, indicating potential therapeutic applications (Chapman, Clarke, Gore, & Sharma, 1971).
  • Synthesis of benzo[b]thiophene substituted carbamates, ureas, semicarbazides, and pyrazoles derived from 3-chlorobenzo[b]thiophene-2-carbonyl chloride has been conducted, and these compounds showed promising antimicrobial and analgesic activities (Kumara, Mahadevan, Harishkumar, Padmashali, & Naganagowda, 2009).

• Chemical Properties and Reactions :

  • Studies have detailed the synthesis of substituted benzo[b]thiophenes via acid-catalyzed cyclization of thiophenylacetals and ketones. This process is efficient due to lower temperatures and limited use of polyphosphoric acid compared to other methods, highlighting the compound's role in facilitating chemical reactions (Pié & Marnett, 1988).
  • The compound has been used to generate 2,3-Dihydro-2,3-bismethylenebenzo[b]thiophene, a reactive annellated diene, indicating its role in the synthesis of polycyclic compounds (Dyker & Kreher, 1988).

Safety and Hazards

While specific safety and hazard information for 3-(Bromomethyl)-5-chlorobenzo[b]thiophene is not available, related compounds such as 3-Bromodibenzo[b,d]thiophene can cause skin irritation upon contact and respiratory irritation if inhaled.

Synthesis routes and methods I

Procedure details

Using the general procedure of Example 1, Method A, (iv), replacing ethyl-5-chloro-3-methylbenzo[b]thiophene-2-carboxylate with 5-chloro-3-methylbenzo[b]thiophene gave 2.78 g (57%) of 3-bromomethyl-5-chlorobenzo[b]thiophene: mp 126°-128° C.

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

Synthesis routes and methods IV

Procedure details

Reaction of chloroacetone with 4-chlorothiophenol gave (4-chlorophenyl)thiomethyl methyl ketone, which was cyclized by reaction with polyphosphoric acid to 5-chloro-3-methylbenzothiophene. Bromination of the latter compound by photochemical reaction with N-bromosuccinimide provided 5-chloro-3-bromomethylbenzothiophene, which was reacted with sodium cyanide to give 5-chloro-3-cyanomethylbenzothiophene. The latter compound was hydrolyzed and esterified to give methyl α-(5-chloro-3-benzothienyl)acetate. Reaction of the ester with sodium methoxide and n-butyl nitrite afforded methyl α-hydroxyimino-α-(5-chloro-3-benzothienyl)acetate. Reduction of the oxime by reaction with zinc and formic acid and subsequent reaction with di-tert.-butyl carbonate gave N-tert.-butoxycarbonyl-(5-chloro-3-benzothienyl)glycine. NMR (CDCl3): δ 1.1-1.5 (broad s, 9H); δ 5.4-5.7 (broad s, 1H); δ 7.2-8.0 (m, 4H).